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Compound of Interest

Compound Name: Chlorosuccinimide

Cat. No.: B042832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Chlorosuccinimide (NCS) is a versatile and widely utilized reagent in organic chemistry,

primarily known for its role as a chlorinating agent and mild oxidant.[1][2] Its solid form and

stability make it a convenient and safer alternative to gaseous chlorine.[3] This technical guide

provides a comprehensive overview of the core physical and chemical properties of NCS,

detailed experimental protocols for its synthesis and application, and visual representations of

key processes to support researchers in its effective and safe use.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of N-Chlorosuccinimide are

summarized below, providing essential data for its handling, storage, and application in various

experimental setups.

Physical Properties of N-Chlorosuccinimide
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Property Value

Molecular Formula C₄H₄ClNO₂[4]

Molecular Weight 133.53 g/mol [4][5]

Appearance White crystalline powder/solid[4][5]

Melting Point 148-150 °C[3][5]

Boiling Point 216.5 °C[6][7]

Density 1.65 g/cm³[5]

Vapor Pressure 1.04 Pa at 25 °C[8]

Odor Slight chlorine odor[9]

Solubility Profile of N-Chlorosuccinimide
N-Chlorosuccinimide exhibits varying degrees of solubility in a range of common laboratory

solvents.

Solvent Solubility

Water Soluble (14 g/L at 25 °C)[8][9][10]

Alcohols (e.g., Ethanol) Soluble[8][11]

Acetone Soluble[8][11]

Acetic Acid Soluble[8][11]

Benzene Soluble[8][11]

Ether Slightly soluble[8][11]

Chloroform Slightly soluble[8][11]

Carbon Tetrachloride Slightly soluble[8][11]

Petroleum Ether Slightly soluble[8][11]
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A detailed study has shown that the solubility of NCS in n-butanol, ethyl acetate, acetone,

isopropanol, tetrahydrofuran, acetonitrile, and acetic anhydride increases with rising

temperature.[12]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of N-

Chlorosuccinimide.

Spectroscopy Data Reference

¹H NMR Available[13][14]

¹³C NMR Available[15]

Infrared (IR) Available[9][16]

Mass Spectrometry (MS) Available[9][15]

Raman Available[9]

Chemical Properties and Reactivity
N-Chlorosuccinimide is a highly reactive compound, primarily functioning as a source of

electrophilic chlorine ("Cl+").[5][17] This reactivity underpins its wide range of applications in

organic synthesis.

Key Chemical Reactions:

Chlorination: NCS is extensively used for the chlorination of various organic substrates,

including electron-rich aromatic compounds, alkenes (allylic chlorination), and ketones (α-

chlorination).[5][18][19] It offers higher regioselectivity compared to other chlorinating agents

like 1,3-dichloro-5,5-dimethylhydantoin (NDDH) and trichloroisocyanuric acid (TCCA).[8][17]

Oxidation: As a mild oxidant, NCS is employed in reactions such as the Corey-Kim oxidation

for the conversion of alcohols to aldehydes and ketones.[3][20]

Heterocycle Formation: It mediates and catalyzes the formation of various heterocyclic

systems.[1][21]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.semanticscholar.org/paper/Solubility-of-N-chloro-succinimide-in-different-in-Zhu-Shen/e14c616f0b1e0c78b331a1f33721baa49b551d8d
https://www.benchchem.com/product/b042832?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_128-09-6_1HNMR.htm
https://spectrabase.com/spectrum/KQZN1ZJBElR
https://wap.guidechem.com/dictionary/en/128-09-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorosuccinimide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C128096&Mask=1E9F
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorosuccinimide
https://wap.guidechem.com/dictionary/en/128-09-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorosuccinimide
https://www.benchchem.com/product/b042832?utm_src=pdf-body
https://en.wikipedia.org/wiki/N-Chlorosuccinimide
https://www.chemicalbook.com/article/what-is-n-chlorosuccinimide.htm
https://en.wikipedia.org/wiki/N-Chlorosuccinimide
https://www.researchgate.net/publication/244568624_Applications_of_N_-Chlorosuccinimide_in_Organic_Synthesis
https://www.chem.ucla.edu/~harding/IGOC/N/n_chlorosuccinimide.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7141683.htm
https://www.chemicalbook.com/article/what-is-n-chlorosuccinimide.htm
https://commonorganicchemistry.com/Common_Reagents/N-Chlorosuccinimide/N-Chlorosuccinimide.htm
https://wap.guidechem.com/question/what-is-n-chlorosuccinimide-an-id127061.html
https://www.nbinno.com/article/other-organic-chemicals/chemistry-reactivity-synthesis-ncs-sr
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-2007-990871
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functional Group Transformations: NCS is utilized in a variety of functional group

transformations, demonstrating its versatility in synthetic chemistry.[21][22]

NCS is incompatible with strong oxidizing agents, strong acids, strong bases, amines,

ammonia, and iron and its salts.[11] It is also sensitive to light and moisture.[11]

Experimental Protocols
Synthesis of N-Chlorosuccinimide
An optimized method for the preparation of N-Chlorosuccinimide involves a two-step process

starting from succinic acid and ammonia.[20][23]

Step 1: Synthesis of Succinimide

In a suitable reaction vessel, react succinic acid with ammonia at a controlled temperature of

20-25 °C with stirring until the reaction is complete.[20][23]

Transfer the resulting reaction mixture to a distillation apparatus and dehydrate at a high

temperature of 275-290 °C to yield solid succinimide.[20][23]

Step 2: Chlorination of Succinimide

Dissolve the synthesized succinimide solid in an aqueous solution of glacial acetic acid with

stirring until complete dissolution.[20][23]

Cool the succinimide-acetic acid solution to below 0 °C.[20][23]

While maintaining the low temperature, slowly add sodium hypochlorite solution to the

mixture with continuous stirring over a period of 0.5-1.5 hours.[20]

Filter the resulting mixed solution and wash the collected solid with water until it is neutral.

[20][23]

Dry the solid to obtain the final product, N-Chlorosuccinimide, as a white powder.[20]

Another reported method involves blowing chlorine gas into an aqueous solution of

succinimide.[24]
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Synthesis of N-Chlorosuccinimide from Succinic Acid.

General Protocol for Allylic Chlorination of an Alkene
This protocol outlines a typical procedure for the allylic chlorination of an alkene using N-

Chlorosuccinimide, often requiring a radical initiator.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve the alkene substrate in a suitable solvent such as carbon tetrachloride

(CCl₄).

Addition of Reagents: Add N-Chlorosuccinimide (1.0-1.2 equivalents) to the solution. A

radical initiator, such as benzoyl peroxide or AIBN, is typically added in a catalytic amount.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the

reaction by a suitable analytical technique (e.g., TLC or GC).

Work-up: Upon completion of the reaction, cool the mixture to room temperature. Filter off

the succinimide byproduct.

Purification: Wash the filtrate with water and brine, then dry it over an anhydrous drying

agent (e.g., MgSO₄ or Na₂SO₄). Remove the solvent under reduced pressure. The crude

product can be further purified by distillation or column chromatography to yield the desired

allylic chloride.
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General workflow for allylic chlorination using NCS.
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Safety and Handling
N-Chlorosuccinimide is a corrosive and hazardous substance that requires careful handling.

[5][25]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when handling NCS.[25][26]

Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of dust or

fumes.[25][27]

Storage: Store NCS in a cool, dry, and well-ventilated place, away from light and moisture.

[11][28][29] It should be stored at temperatures between 2-8°C.[4][8][30] Keep containers

tightly closed.[27][28]

Incompatibilities: Avoid contact with strong acids, bases, oxidizing agents, amines, ammonia,

and iron.[11]

First Aid:

Skin Contact: Immediately rinse the affected area with plenty of water and seek medical

attention.[25]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes and seek

medical attention.[26]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen and seek medical

attention.[26]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[28]

Applications in Drug Development and Research
N-Chlorosuccinimide is a valuable reagent in the pharmaceutical industry and drug

development.[1][31]
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Pharmaceutical Intermediates: It serves as a key intermediate in the synthesis of various

pharmaceutical compounds, including antibiotics.[1][8][20]

Peptide Synthesis: NCS is used for on-resin disulfide bond formation in solid-phase peptide

synthesis.[32]

Medicinal Chemistry: Its ability to selectively introduce chlorine atoms into molecules is

crucial for modifying the biological activity and pharmacokinetic properties of drug

candidates.[31]

The consistent high purity of N-Chlorosuccinimide is essential for achieving reliable and

reproducible results in these sensitive applications.[33]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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